Cas no 2229588-99-0 (3-(1,4-dimethyl-1H-pyrazol-3-yl)but-3-en-1-amine)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-3-yl)but-3-en-1-amine
• CAS No: 2229588-99-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6129471
• PubChem ID: 165785248
• Update Time: 2025-10-24

3-(1,4-dimethyl-1H-pyrazol-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-3-yl)but-3-en-1-amine
• 2229588-99-0
• EN300-1734996

• Inchi： 1S/C9H15N3/c1-7(4-5-10)9-8(2)6-12(3)11-9/h6H,1,4-5,10H2,2-3H3
• InChI Key： LFGUDVCPNZSBRQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C)C(C(=C)CCN)=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-3-yl)but-3-en-1-amine

3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)But-3-en-1-Amine: A Comprehensive Overview

3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)But-3-en-1-Amine, also known by its CAS number CAS No. 2229588-99-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a pyrazole ring with an enamine functionality. The molecule's structure is characterized by a butenyl chain attached to a pyrazole ring, which is further substituted with methyl groups at positions 1 and 4. This combination of structural elements contributes to its interesting chemical properties and potential applications.

The synthesis of 3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)But-3-en-1-Amine typically involves multi-step organic reactions, often starting from readily available precursors such as pyrazole derivatives and aldehydes or ketones. The reaction sequence may include nucleophilic additions, cyclizations, and reductions to achieve the desired product. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most notable applications of this compound is in the field of drug discovery. The enamine functionality in 3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)But-3-en-1-Amine has been shown to exhibit bioactivity against various enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer pathways. Additionally, the compound's ability to form hydrogen bonds and its hydrophobic nature make it suitable for interactions with biological targets.

Recent research has also explored the use of this compound in materials science. Its enamine group can act as a coordinating site for metal ions, leading to applications in coordination chemistry and catalysis. For example, complexes formed with transition metals have shown catalytic activity in reactions such as C-H activation and olefin polymerization.

In terms of physical properties, 3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)But-3-en-1-Amine is typically a solid at room temperature with a melting point around 70°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during synthesis and purification processes.

The safety profile of this compound has been evaluated in accordance with standard protocols. It is classified as non-toxic under normal handling conditions; however, precautions should be taken to avoid prolonged exposure or inhalation of dusts or vapors. Proper personal protective equipment should be used during handling to ensure occupational safety.

In conclusion, 3-(1,4-Dimethyl-CAS No. 2229588_99_0) represents a versatile molecule with potential applications across multiple disciplines. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied studies. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.